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Compound of Interest

Compound Name: 4-Methylbenzenethiol sodium salt
CAS No.: 10486-08-5
Cat. No.: B080081
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on 4-methylbenzenethiol sodium salt. It provides in-depth
information on its molecular weight, physicochemical properties, safe handling protocols, and
applications in organic synthesis.

Core Compound Identity

4-Methylbenzenethiol sodium salt, also known by synonyms such as sodium 4-
methylphenylthiolate and p-thiocresol sodium salt, is an organosulfur compound with the
chemical formula C7H7NaS.[1][2] It is the sodium salt of 4-methylbenzenethiol (p-thiocresol).
The structure consists of a sodium cation (Na*) ionically bonded to the thiolate anion of p-
toluenethiol.

Physicochemical Properties and Molecular Weight

A precise understanding of the physicochemical properties of 4-methylbenzenethiol sodium
salt is fundamental for its effective application in research and synthesis.
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Molecular Weight

The molecular weight of 4-methylbenzenethiol sodium salt is a critical parameter for
accurate stoichiometric calculations in chemical reactions. It is calculated by summing the
atomic weights of its constituent atoms:

Carbon (C): 7 atoms x 12.011 amu = 84.077 amu

Hydrogen (H): 7 atoms x 1.008 amu = 7.056 amu

Sodium (Na): 1 atom x 22.990 amu = 22.990 amu

Sulfur (S): 1 atom x 32.065 amu = 32.065 amu

Total Molecular Weight: 146.19 g/mol [1][2][3]

husical and Chemical

Property Value

CAS Number 10486-08-5[1][2][4]

Molecular Formula CsH7NaS[1][2]

Appearance White to off-white solid/powder
Melting Point >300 °CJ[5]

Solubility Soluble in water, alcohol, and ether.[6]

Health and Safety Protocols

Proper handling and storage of 4-methylbenzenethiol sodium salt are crucial to ensure
laboratory safety.

Hazard Identification

While not classified as hazardous under the 2012 OSHA Hazard Communication Standard, it is
important to handle this compound with care.[7] It is known to have a strong, unpleasant odor.

[5]
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Recommended Handling Procedures

e Engineering Controls: Always work in a well-ventilated area, preferably a chemical fume
hood, to minimize inhalation exposure.[7][8]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses.[7][8]
o Hand Protection: Wear appropriate protective gloves.[7][8]
o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating or drinking.[7][8]

Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Workflow and Applications

The primary utility of 4-methylbenzenethiol sodium salt in a laboratory setting is as a potent
nucleophile for the introduction of the 4-methylphenylthio group into various molecular
scaffolds.

General Experimental Workflow

The following diagram illustrates a typical workflow for utilizing 4-methylbenzenethiol sodium
salt in a synthetic reaction.

Caption: A generalized workflow for a typical organic synthesis experiment involving 4-
methylbenzenethiol sodium salt.

Key Applications in Organic Synthesis
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4-Methylbenzenethiol sodium salt is a valuable reagent in a variety of organic
transformations, primarily driven by the nucleophilicity of the thiolate anion.

4.2.1. Synthesis of Diaryl Sulfides

A common application is in nucleophilic aromatic substitution reactions with aryl halides to form
diaryl sulfides. This transformation is particularly effective when the aromatic ring of the halide
is activated by electron-withdrawing groups.

4.2.2. General Thioether Formation

It can also be used in Williamson-ether-type syntheses with alkyl halides to produce alkyl aryl
thioethers.

Role in Drug Development and Chemical Manufacturing

The 4-methylphenylthio moiety can be found in various specialty chemicals. The synthesis of
aromatic thiols and sulfides is an important process in the chemical industry.[9] While not a
common functional group in pharmaceuticals, the principles of its synthesis are applicable to
the construction of more complex sulfur-containing molecules with potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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